Cas no 35517-55-6 (4,5-dichloro-2-methoxybenzene-1-sulfonamide)

• Product Name: 4,5-dichloro-2-methoxybenzene-1-sulfonamide
• CAS No: 35517-55-6
• MF: C₇H₇Cl₂NO₃S
• MW: 256.106378793716
• MDL: MFCD32878438
• CID: 5671565
• PubChem ID: 155820121
• Update Time: 2025-05-20

4,5-dichloro-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-2-methoxybenzene-1-sulfonamide
• EN300-27150180
• 35517-55-6
• 4,5-Dichloro-2-methoxybenzenesulfonamide

• MDL： MFCD32878438
• Inchi： 1S/C7H7Cl2NO3S/c1-13-6-2-4(8)5(9)3-7(6)14(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： HFZDIJXIJFMECM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)S(N)(=O)=O)OC)Cl

Computed Properties

• Exact Mass: 254.9523696g/mol
• Monoisotopic Mass: 254.9523696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Additional information on 4,5-dichloro-2-methoxybenzene-1-sulfonamide

Recent Advances in the Study of 4,5-Dichloro-2-methoxybenzene-1-sulfonamide (CAS: 35517-55-6) in Chemical Biology and Pharmaceutical Research

The compound 4,5-dichloro-2-methoxybenzene-1-sulfonamide (CAS: 35517-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This sulfonamide derivative exhibits unique chemical properties that make it a promising candidate for various therapeutic interventions. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities.

One of the key areas of research has been the role of 4,5-dichloro-2-methoxybenzene-1-sulfonamide as a carbonic anhydrase inhibitor. Carbonic anhydrases (CAs) are a family of enzymes that play critical roles in physiological processes such as pH regulation, CO2 transport, and electrolyte secretion. Inhibition of specific CA isoforms has been linked to therapeutic benefits in conditions like glaucoma, epilepsy, and cancer. Recent in vitro studies have demonstrated that this compound exhibits selective inhibition against CA IX and XII, isoforms that are overexpressed in hypoxic tumor environments, suggesting its potential as an anticancer agent.

In addition to its CA inhibitory properties, recent investigations have explored the antimicrobial potential of 4,5-dichloro-2-methoxybenzene-1-sulfonamide. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed significant activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. These findings highlight its potential as a lead compound for developing novel antibiotics.

The synthesis and structural optimization of 4,5-dichloro-2-methoxybenzene-1-sulfonamide have also been a focus of recent research. A team at the University of Cambridge developed a novel, high-yield synthesis route for this compound, which was published in Organic Letters in early 2024. The new method reduces the number of synthetic steps and improves overall yield, making it more feasible for large-scale production. Furthermore, computational studies have been conducted to explore structure-activity relationships (SAR), leading to the design of derivatives with enhanced potency and selectivity.

Pharmacokinetic studies of 4,5-dichloro-2-methoxybenzene-1-sulfonamide have provided valuable insights into its drug-like properties. Recent animal studies have shown that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for further development. However, challenges remain in optimizing its metabolic stability and reducing potential off-target effects. Ongoing research is addressing these issues through medicinal chemistry approaches and formulation strategies.

In conclusion, 4,5-dichloro-2-methoxybenzene-1-sulfonamide (CAS: 35517-55-6) represents a versatile scaffold with multiple therapeutic applications. Its unique chemical structure and biological activities make it a valuable subject for continued research in drug discovery. Future studies are expected to focus on clinical translation, combination therapies, and expanding its therapeutic indications. The compound's progress exemplifies the importance of sulfonamide derivatives in modern pharmaceutical research and their potential to address unmet medical needs.